Cas no 271586-50-6 (7,7'-Epoxy-8,8'-lignan-3,3',4,4',5,5'-hexol; (7R,7'S,8R,8'R)-form, Hexa-Me ether)

• Product Name: 7,7'-Epoxy-8,8'-lignan-3,3',4,4',5,5'-hexol; (7R,7'S,8R,8'R)-form, Hexa-Me ether
• CAS No: 271586-50-6
• MF: C₂₄H₃₂O₇
• MW: 432.506688117981
• CID: 6756399
• Update Time: 2024-03-03

7,7'-Epoxy-8,8'-lignan-3,3',4,4',5,5'-hexol; (7R,7'S,8R,8'R)-form, Hexa-Me ether Chemical and Physical Properties

Names and Identifiers

• rel-(2R,3R,4S,5S)-3,4-dimethyl-2,5-bis(3,4,5-trimethoxyphenyl)oxolane
• SMR000440658
• (-)-Grandisin
• MLS000876978
• MLSMR
• (2R,3R,4S,5S)-3,4-Dimethyl-2,5-bis(3,4,5-trimethoxyphenyl)tetrahydrofuran
• Epigrandisin
• (-)-Epigrandisin
• Grandisin
• 7,7'-Epoxy-8,8'-lignan-3,3',4,4',5,5'-hexol; (7R,7'S,8R,8'R)-form, Hexa-Me ether

• Inchi： 1S/C24H32O7/c1-13-14(2)22(16-11-19(27-5)24(30-8)20(12-16)28-6)31-21(13)15-9-17(25-3)23(29-7)18(10-15)26-4/h9-14,21-22H,1-8H3
• InChI Key： ZPINJJOPURFFNV-UHFFFAOYSA-N
• SMILES： COC1C(OC)=C(OC)C=C(C2C(C)C(C)C(C3C=C(OC)C(OC)=C(OC)C=3)O2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• XLogP3: 3.416

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Tetrahydrofuran lignans 7,7'-epoxylignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans 7,7'-epoxylignans